Cas no 707-21-1 (Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl-)

Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl- structure
707-21-1 structure
Product Name:Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl-
CAS No:707-21-1
MF:C11H18O2
MW:182.259423732758
CID:1745824
PubChem ID:12617776
Update Time:2025-04-21

Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl-
    • 4-ethylbicyclo[2.2.2]octane-1-carboxylic acid
    • 707-21-1
    • SCHEMBL8220974
    • Inchi: 1S/C11H18O2/c1-2-10-3-6-11(7-4-10,8-5-10)9(12)13/h2-8H2,1H3,(H,12,13)
    • InChI Key: AYEDRVUOJMZWOL-UHFFFAOYSA-N
    • SMILES: OC(C12CCC(CC)(CC1)CC2)=O

Computed Properties

  • Exact Mass: 182.13074
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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